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Compound of Interest

Compound Name: 1-Formylpyrrolidine

Cat. No.: B1209714

Essential Safety and Handling Guide for 1-
Formylpyrrolidine

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents like 1-Formylpyrrolidine are paramount for laboratory safety
and environmental protection. This guide provides immediate, essential, and procedural
information for the operational use and disposal of 1-Formylpyrrolidine, ensuring the well-
being of laboratory personnel and compliance with safety regulations.

Quantitative Data Summary

The following table summarizes key safety and physical property data for 1-Formylpyrrolidine.
This information is critical for a quick risk assessment and for ensuring proper handling and
storage conditions.
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Parameter Value Source
Molecular Formula CsHsNO [1]
Molecular Weight 99.13 g/mol [1]
Appearance Clear, slightly yellow liquid [1]
Density 1.04 g/mL at 25 °C [1]
Boiling Point 92-94 °C at 15 mmHg [1]
Flash Point 95 °C (203 °F) - closed cup [1]
Storage Class 10 - Combustible liquids [1]

H302 (Harmful if swallowed),

H315 (Causes skin irritation),
Hazard Statements H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is crucial when handling 1-
Formylpyrrolidine to prevent exposure through inhalation, skin contact, or eye contact.

Eye and Face Protection

o Safety Goggles: Chemical splash goggles are mandatory to protect the eyes from splashes.

[2]

o Face Shield: A face shield should be worn in conjunction with goggles, especially when
handling larger quantities or when there is a significant risk of splashing.

Skin Protection

e Gloves: Wear chemical-resistant gloves. While specific permeation data for 1-
Formylpyrrolidine is not readily available, nitrile or neoprene gloves are recommended for
handling organic chemicals.[3][4] Gloves should be inspected before each use and changed
frequently, or immediately if contaminated, torn, or punctured.[5]
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o Laboratory Coat: A flame-resistant lab coat or gown should be worn to protect from skin
exposure.[6]

o Closed-toe Shoes: Footwear that fully covers the feet is required in any laboratory setting.[7]

Respiratory Protection

» Ventilation: All work with 1-Formylpyrrolidine should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[8]

o Respirator: If there is a risk of generating aerosols or vapors, or if working outside of a fume
hood, a NIOSH-approved respirator with an organic vapor cartridge is necessary. A simple
dust mask is not sufficient protection against chemical vapors.[9]

The following diagram illustrates the recommended PPE for handling 1-Formylpyrrolidine.

Personal Protective Equipment (PPE) for 1-Formylpyrrolidine

Laboratory Professional

Required PPE

Skin Protection
(Nitrile/Neoprene Gloves & Lab Coat)

Eye Protection
(Chemical Goggles & Face Shield)

Respiratory Protection
(Fume Hood or Respirator)

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling 1-Formylpyrrolidine.

Operational Plan for Handling
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A systematic approach to handling 1-Formylpyrrolidine will minimize risks and ensure a safe
laboratory environment.

Pre-Handling Procedures

o Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
planned experiment.

 Information Review: Review the Safety Data Sheet (SDS) for 1-Formylpyrrolidine.[2][5][8]
e PPE Check: Ensure all required PPE is available, in good condition, and worn correctly.[10]
e Ventilation Check: Confirm that the chemical fume hood is functioning correctly.[6]

o Emergency Equipment: Locate and verify the operational status of the nearest safety
shower, eyewash station, and fire extinguisher.[11]

Handling Procedures

o Work Area: Conduct all manipulations of 1-Formylpyrrolidine within a certified chemical
fume hood.

¢ Avoid Ignition Sources: As a combustible liquid, keep it away from open flames, hot surfaces,
and other potential ignition sources.[1][8]

» Dispensing: Use appropriate tools (e.g., pipettes, graduated cylinders) to dispense the liquid.
Avoid direct contact.

o Container Management: Keep containers of 1-Formylpyrrolidine tightly closed when not in
use to prevent the release of vapors.

o Spill Preparedness: Have a spill kit readily available that is appropriate for organic liquids.
[11]

Post-Handling Procedures

e Decontamination: Clean the work area thoroughly after use.

o Waste Segregation: Segregate all waste materials contaminated with 1-Formylpyrrolidine.
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e PPE Removal: Remove PPE in the correct order to avoid cross-contamination.

» Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[2]

The following workflow diagram outlines the safe handling procedure for 1-Formylpyrrolidine.
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Operational Workflow for Handling 1-Formylpyrrolidine
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Caption: Step-by-step operational workflow for handling 1-Formylpyrrolidine.
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Disposal Plan

Proper disposal of 1-Formylpyrrolidine and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Collection and Storage

o Designated Waste Container: Use a clearly labeled, leak-proof container for liquid waste of
1-Formylpyrrolidine. The container should be compatible with the chemical.

e Segregation: Do not mix 1-Formylpyrrolidine waste with other incompatible waste streams.
[11]

« Contaminated Materials: All materials that have come into contact with 1-Formylpyrrolidine,
such as gloves, pipette tips, and absorbent paper, should be collected in a separate, clearly
labeled solid waste container.

o Storage: Store waste containers in a designated, well-ventilated, and secondary containment
area away from ignition sources.[8]

Disposal Procedure

o Consult EHS: Always consult with your institution's Environmental Health and Safety (EHS)
department for specific disposal guidelines.[12][13]

o Waste Manifest: Complete a hazardous waste disposal form as required by your institution,
accurately identifying the contents of the waste container.

e Scheduled Pickup: Arrange for the collection of the hazardous waste by a licensed disposal
company, as coordinated by your EHS department.[12]

e Do Not Dispose Down the Drain: Never dispose of 1-Formylpyrrolidine down the sink or in

the regular trash.[12]

The following diagram illustrates the proper disposal plan for 1-Formylpyrrolidine waste.
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Disposal Plan for 1-Formylpyrrolidine Waste
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Caption: A comprehensive disposal plan for waste generated from 1-Formylpyrrolidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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